4-methoxy-3-methyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C17H18N2O4S/c1-11-8-14(5-7-16(11)23-3)24(21,22)18-13-4-6-15-12(9-13)10-17(20)19(15)2/h4-9,18H,10H2,1-3H3
• InChI Key: KEJBKCAFONTYET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C3)C)OC
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol
• CAS No.: 921558-70-5

Description

4-methoxy-3-methyl-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide is a chemical compound that has shown promising results in scientific research. It is a sulfonamide derivative that has been synthesized using various methods.

Scientific Research Applications

Scientific Research Applications of Structurally Similar Compounds

1. Pharmacological and Biological Properties

Compounds with complex structures similar to the one mentioned often undergo research for their pharmacological properties. For example, benzofurans and chromones are known for their antimicrobial activities and radical scavenging properties, suggesting potential use in treating microbial infections and preventing oxidative stress-related cell damage (Hiremathad et al., 2015; Yadav et al., 2014). These structural motifs are common in natural products and synthetic molecules studied for various biological activities, including anticancer, anti-inflammatory, and neuroprotective effects.

2. Chemical Synthesis and Drug Development

The synthesis and modification of such complex molecules are central to drug development. Research often focuses on optimizing the pharmacokinetic properties of these compounds, such as bioavailability and metabolic stability. The development of novel synthesis methods can lead to the discovery of new drugs with improved therapeutic profiles (Saini et al., 2019).

3. Molecular Mechanisms and Target Interactions

Understanding how these compounds interact with biological targets is crucial for their therapeutic application. Studies on related compounds often explore their mechanism of action at the molecular level, such as inhibiting specific enzymes or modulating receptor activity. This information is vital for the rational design of new therapeutics aimed at specific diseases or conditions.

References

• Hiremathad et al., 2015: A comprehensive review on benzofuran derivatives as antimicrobial agents, highlighting their potential in addressing antibiotic resistance.

• Yadav et al., 2014: A review on the antioxidant properties of chromones and their therapeutic potential in preventing cell impairment.

• Saini et al., 2019: Discussion on novel synthesis methods for omeprazole and related compounds, emphasizing the importance of chemical synthesis in drug development.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors , suggesting a broad spectrum of potential targets.

Mode of Action

Indole derivatives are known to interact with their targets in a variety of ways, leading to a range of biological activities .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Indole derivatives are known to exhibit a variety of biological activities, suggesting a range of potential effects .